Cas no 2138039-83-3 (3-propoxypyrrolidine-3-carbaldehyde)

• Product Name: 3-propoxypyrrolidine-3-carbaldehyde
• CAS No: 2138039-83-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5949103
• PubChem ID: 165494533
• Update Time: 2025-11-01

3-propoxypyrrolidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-propoxypyrrolidine-3-carbaldehyde
• EN300-1143725
• 2138039-83-3

• Inchi： 1S/C8H15NO2/c1-2-5-11-8(7-10)3-4-9-6-8/h7,9H,2-6H2,1H3
• InChI Key： BLMMUFMHYGUYAZ-UHFFFAOYSA-N
• SMILES： O(CCC)C1(C=O)CNCC1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-propoxypyrrolidine-3-carbaldehyde

Comprehensive Overview of 3-Propoxypyrrolidine-3-carbaldehyde (CAS No. 2138039-83-3): Properties, Applications, and Industry Insights

3-Propoxypyrrolidine-3-carbaldehyde (CAS No. 2138039-83-3) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This pyrrolidine derivative combines a propoxy side chain with an aldehyde functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₈H₁₅NO₂, and precise stereochemistry contribute to its growing relevance in drug discovery pipelines.

Recent studies highlight the compound's role in developing central nervous system (CNS) therapeutics, particularly for neurological disorders—a hot topic in 2024 as global attention shifts toward neurodegenerative disease research. The aldehyde moiety in 3-propoxypyrrolidine-3-carbaldehyde enables efficient Schiff base formation, a key reaction for creating enzyme inhibitors targeting conditions like Parkinson's and Alzheimer's. Researchers are also exploring its potential in catalytic asymmetric synthesis, addressing the pharmaceutical industry's demand for enantioselective methodologies.

From a physicochemical perspective, CAS 2138039-83-3 exhibits moderate polarity (logP ~1.2) and stability under inert atmospheres, though the aldehyde group requires protection during prolonged storage. Analytical characterization typically involves GC-MS (m/z 157 [M⁺]) and ¹³C NMR (δ 199.5 ppm for the carbonyl carbon). These properties make it suitable for high-throughput screening platforms—an area witnessing exponential growth due to AI-driven compound libraries.

The compound's synthesis often starts from 3-hydroxypyrrolidine via O-alkylation followed by oxidation, with recent patents (e.g., WO2023018762) emphasizing greener protocols using TEMPO catalysis. This aligns with the green chemistry movement dominating industry discussions, where researchers actively search for "sustainable heterocyclic synthesis" and "solvent-free pyrrolidine modifications." Notably, 3-propoxypyrrolidine-3-carbaldehyde derivatives have shown promise as biodegradable chelating agents, answering environmental concerns about persistent organic compounds.

Market analysts note rising demand for CAS 2138039-83-3 in Asia-Pacific contract research organizations (CROs), correlating with increased outsourcing of fragment-based drug design. The compound's structural rigidity and hydrogen-bonding capacity make it valuable for probing protein binding sites—a technique gaining popularity in computational chemistry circles. Online search trends reveal growing queries about "pyrrolidine aldehydes in PROTAC design," reflecting its emerging role in targeted protein degradation therapies.

Quality control protocols for 3-propoxy pyrrolidine-3-carboxaldehyde (a common variant spelling) emphasize HPLC purity >98% and strict control of genotoxic impurities—a critical compliance aspect for FDA submissions. The compound's shelf life can be extended via derivatization to oxazolidine intermediates, a strategy frequently discussed in pharmaceutical formulation forums. Such technical nuances are increasingly searched by process chemists optimizing large-scale productions.

In material science applications, 2138039-83-3 serves as a precursor for conductive polymers when copolymerized with thiophene derivatives. This intersects with the booming flexible electronics sector, where researchers seek "nitrogen-containing polymer dopants." The compound's electron-donating propoxy group enhances charge transport properties, making it relevant for organic thin-film transistor (OTFT) development—a trending topic in advanced materials research.

Safety assessments indicate that 3-propoxypyrrolidine carbaldehyde requires standard organic compound handling (gloves, ventilation) without exhibiting extreme toxicity—an important distinction from controlled substances. This positions it favorably for academic and industrial use, particularly in regions with stringent chemical regulations. Recent publications have explored its structure-activity relationships in antimicrobial peptides, tapping into the urgent need for novel antibiotic scaffolds amid rising antimicrobial resistance.

The compound's nomenclature often sparks database search challenges, with variations like "3-(propoxy)pyrrolidine-3-carbaldehyde" or "3-propoxy-3-pyrrolidinecarbaldehyde" appearing in literature. This underscores the importance of CAS number verification (2138039-83-3) for precise identification—a frequently overlooked aspect in cross-disciplinary research. Digital tools like chemical structure search engines are becoming essential for tracking such derivatives, reflecting the digital transformation of chemical research workflows.

Looking ahead, 3-propoxypyrrolidine-3-carbaldehyde is poised to play a pivotal role in fragment-based drug discovery (FBDD), especially for challenging targets like protein-protein interactions. Its balanced molecular weight (157.21 g/mol) and polar surface area (29.5 Ų) fit ideal fragment criteria, explaining its inclusion in commercial screening libraries. As the pharmaceutical industry increasingly adopts AI-assisted molecular design, such structurally diverse building blocks will continue gaining strategic importance in medicinal chemistry pipelines worldwide.